Cas no 941922-60-7 (1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

1-(3,4-Dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea is a specialized urea derivative incorporating a tetrazole moiety, designed for applications in agrochemical or pharmaceutical research. Its molecular structure, featuring dichlorophenyl and dimethylphenyl substituents, enhances stability and target specificity, making it suitable for studies involving enzyme inhibition or receptor binding. The tetrazole group contributes to improved metabolic resistance and bioavailability, while the urea linkage offers hydrogen-bonding potential for molecular interactions. This compound is primarily utilized in synthetic chemistry and biological research, where its structural complexity and functional groups enable precise modulation of activity in designed systems. Handling requires standard laboratory precautions due to its organic nature.
1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea structure
941922-60-7 structure
Product Name:1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
CAS No:941922-60-7
MF:C17H16Cl2N6O
MW:391.25454044342
CID:6180066
PubChem ID:18565885
Update Time:2025-06-30

1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
    • AKOS024626020
    • 941922-60-7
    • 1-(3,4-dichlorophenyl)-3-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
    • 1-(3,4-dichlorophenyl)-3-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)urea
    • F2072-0008
    • 1-(3,4-dichlorophenyl)-3-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]urea
    • Inchi: 1S/C17H16Cl2N6O/c1-10-3-5-13(7-11(10)2)25-16(22-23-24-25)9-20-17(26)21-12-4-6-14(18)15(19)8-12/h3-8H,9H2,1-2H3,(H2,20,21,26)
    • InChI Key: FUCDHYZDRJRLFH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NC(NCC1=NN=NN1C1C=CC(C)=C(C)C=1)=O)Cl

Computed Properties

  • Exact Mass: 390.0762645g/mol
  • Monoisotopic Mass: 390.0762645g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 84.7Ų

1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Pricemore >>

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Additional information on 1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

1-(3,4-Dichlorophenyl)-3-{1-(3,4-Dimethylphenyl)-1H-1,2,3,4-Tetrazol-5-ylmethyl}Urea: A Comprehensive Overview

The compound with CAS No. 941922-60-7, known as 1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea moiety with tetrazole and aromatic substituents. The presence of the tetrazole ring and the dichlorophenyl group imparts distinctive chemical properties that make this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of novel drugs targeting specific biological pathways. The tetrazole moiety is known for its ability to act as a bioisostere of other functional groups, making it a valuable component in drug design. Researchers have explored its role in inhibiting key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of 1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound. This has made it more accessible for large-scale production and subsequent testing in preclinical models.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide is moderate to high, which facilitates its handling during chemical reactions. The presence of electron-withdrawing groups like the dichlorophenyl substituent enhances the stability of the molecule under various reaction conditions.

From an environmental perspective, recent research has focused on assessing the biodegradability and eco-toxicity of this compound. Initial findings suggest that it has a moderate environmental footprint compared to other similar compounds. However, further studies are required to fully understand its impact on aquatic ecosystems and soil microbiota.

In conclusion, 1-(3,4-dichlorophenyl)-3-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea represents a promising candidate for advancing drug discovery and materials science. Its unique chemical properties and potential therapeutic applications make it an area of active research interest. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in addressing unmet medical needs and contributing to sustainable chemical innovation.

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